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Compound of Interest

Compound Name: Ethynylcyclobutane

CAS No.: 50786-62-4

Cat. No.: B3031559

Get Quote

CAS: 50786-62-4 | Formula: C₆H₈ | MW: 80.13 g/mol [1][2]

Executive Summary
Ethynylcyclobutane is a high-value, structurally rigid building block used in medicinal

chemistry to introduce conformational restriction without adding excessive lipophilicity.[1][2]

Despite its utility as a bioisostere for linear alkyl chains or phenyl rings, it suffers from chronic

commercial scarcity.[1][2]

While listed by aggregators, "on-the-shelf" stock is rare.[1][2] When available, costs frequently

exceed €1,000 per gram, positioning it as a "Make" rather than "Buy" candidate for most

research programs.[1][2] This guide provides a validated synthesis protocol to bypass supply

chain bottlenecks and outlines critical handling procedures for this volatile hydrocarbon.[1][2]
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Availability: Low.[1][2] Most listings are "Ghost Inventory" (lead times >4 weeks, indicating

on-demand synthesis).[1][2]

Primary Suppliers: Apollo Scientific, CymitQuimica (often re-sellers).[1][2]

Cost Analysis: Prohibitive for scale-up (>1g).

Purity Concerns: Commercial samples often contain polymerization inhibitors that may

interfere with sensitive metal-catalyzed couplings (e.g., Sonogashira).[1][2]

Decision Matrix: Make vs. Buy
Use the following logic to determine your sourcing path:

Requirement Analysis

Quantity Needed?

Timeline?

> 100 mg

BUY (Custom Synthesis)
Est. Cost: $1,200/g

Lead Time: 4-6 Weeks

< 100 mg

Budget Constraints?

Flexible

Urgent (< 1 week)

Unlimited

MAKE (In-House)
Est. Cost: $40/g

Time: 3 Days

High Sensitivity
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Figure 1: Sourcing decision tree. Due to high commercial markups, in-house synthesis is

recommended for any quantity exceeding 100 mg.[1]

Technical Profile & Handling
Critical Warning: Ethynylcyclobutane is a volatile liquid (BP ~66°C).[1][2] Standard rotary

evaporation protocols will result in significant product loss.[1][2]

Property Value Operational Note

Boiling Point 66.4°C (760 mmHg)
Do not evaporate solvents <

100 mbar at RT.[1][2]

Density 0.85 g/cm³
Less dense than water; floats

during extraction.[1][2]

Flash Point < 23°C (Est.)
Highly Flammable.[1][2] Store

in explosion-proof fridge.

Stability Polymerization Risk

Store neat at -20°C. Dilute in

solvent for long-term storage.

[1][2]

Synthesis Protocol (The "Make" Option)
Since commercial sourcing is inefficient, the Corey-Fuchs Homologation starting from cheap

cyclobutanecarboxylic acid is the industry-standard route.[1][2] It is robust, scalable, and avoids

the ring-strain issues associated with cyclizing linear precursors.[1][2]

Reaction Pathway

Cyclobutane-
carboxylic Acid

(Cheap)

1. Reduction
(LiAlH4)

Cyclobutyl-
methanol

2. Oxidation
(Swern/PCC)

Cyclobutane-
carbaldehyde

3. Corey-Fuchs
(CBr4, PPh3)

gem-Dibromo-
alkene

4. Elimination
(n-BuLi)

Ethynyl-
cyclobutane
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Figure 2: Four-step synthesis route from cyclobutanecarboxylic acid. The final elimination step

yields the target terminal alkyne.[1][2]

Detailed Methodology
Target Scale: 10 mmol (approx. 0.8 g final product)

Step 1 & 2: Preparation of Cyclobutanecarbaldehyde
Note: This intermediate is commercially available but volatile.[1][2] Fresh preparation is

recommended.

Reduction: Treat cyclobutanecarboxylic acid (1.0 g, 10 mmol) with LiAlH₄ (1.2 equiv) in THF

at 0°C. Quench with Fieser method.

Oxidation: Subject the crude alcohol to Swern oxidation (Oxalyl chloride/DMSO) at -78°C.

Purification: Distill carefully or use crude immediately due to volatility.[1][2]

Step 3: Formation of gem-Dibromoalkene[1][2]
Reagents: CBr₄ (1.5 equiv), PPh₃ (3.0 equiv), Zn dust (1.5 equiv - optional but improves

yield).

Solvent: Dichloromethane (DCM), anhydrous.[1][2]

Procedure:

Dissolve PPh₃ in DCM at 0°C. Add CBr₄ and stir for 20 mins (solution turns

yellow/orange).

Add cyclobutanecarbaldehyde (1.0 equiv) dropwise.[1][2]

Stir at RT for 2-4 hours.

Precipitate POPh₃ by adding cold hexanes; filter.[1][2][3]

Concentrate filtrate and purify via silica flash chromatography (100% Hexanes).[1][2]
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Step 4: Lithium-Halogen Exchange to Alkyne[1][2]
Reagents: n-Butyllithium (2.2 equiv, 2.5M in hexanes).[1][2]

Solvent: THF, anhydrous, -78°C.

Procedure:

Cool gem-dibromoalkene solution to -78°C.[1][2]

Add n-BuLi dropwise over 15 mins. (First eq. performs Li-Br exchange; second eq. effects

elimination).

Stir 1h at -78°C, then warm to 0°C for 30 mins.

Quench: Add Saturated NH₄Cl solution.

Isolation (CRITICAL):

Extract with Pentane (low BP allows easier removal).[1][2]

Dry over MgSO₄.[1][2][3]

Do NOT use a Rotavap. Distill the pentane off using a short-path distillation head at

atmospheric pressure.[1][2] The product (BP 66°C) will remain in the pot if bath temp is

carefully controlled (40-45°C), or co-distill if using as a solution.[1][2]

Applications in Drug Discovery
Ethynylcyclobutane serves as a rigid bioisostere.[1][2]

Linker Rigidification: Replacing a propargyl or propyl chain with ethynylcyclobutane
restricts conformational freedom, potentially reducing entropic penalty upon binding to a

target protein.[1][2]

Click Chemistry: The terminal alkyne is a prime handle for CuAAC (Copper-Catalyzed Azide-

Alkyne Cycloaddition) to generate triazole libraries.[1][2]
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Metabolic Stability: The cyclobutane ring is generally more metabolically stable than linear

alkyl chains, resisting P450 oxidation at the alpha-position due to steric bulk and ring strain.

[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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